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Compound of Interest

Compound Name: Leucanicidin

Cat. No.: B1246515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Leucanicidin, CAS number 91021-66-8, is a potent macrolide antibiotic with significant

insecticidal and nematocidal properties.[1][2] First isolated from the mycelial extracts of the

bacterium Streptomyces halstedii, this natural product has garnered interest within the scientific

community for its potential applications in agriculture and as a lead compound for the

development of novel pest control agents.[2][3] This technical guide provides a comprehensive

overview of the available scientific data on Leucanicidin, including its chemical properties,

biological activity, and the experimental methodologies used in its characterization.

Chemical and Physical Properties
Leucanicidin is a complex 16-membered macrolide with the chemical formula C₄₂H₇₀O₁₃ and

a molecular weight of 783.0 g/mol .[4] Its intricate structure, elucidated by Isogai et al. in 1984,

features a lactone ring adorned with multiple hydroxyl, methoxy, and methyl groups, as well as

a disaccharide side chain.
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Property Value Reference

CAS Number 91021-66-8

Molecular Formula C₄₂H₇₀O₁₃

Molecular Weight 783.0 g/mol

Appearance
Needles (crystallized from

chloroform-hexane)

Melting Point 130-132°C

Source Streptomyces halstedii

Biological Activity and Mechanism of Action
Leucanicidin exhibits potent biological activity against a range of invertebrate pests. Its

primary reported activities are insecticidal and nematocidal.

Insecticidal Activity
Initial studies demonstrated that Leucanicidin is toxic to the fourth instar larvae of the common

armyworm, Leucania separata, at a concentration of 20 ppm. While the precise mechanism of

its insecticidal action has not been fully elucidated, it is hypothesized to be similar to other

insecticidal macrolides which often act as neurotoxins or disrupt essential physiological

processes.

Nematocidal Activity
Leucanicidin has shown significant efficacy against various nematode species. The reported

LD₅₀ values highlight its potent nematocidal properties.

Target Organism LD₅₀ (μg/mL) Reference

Haemonchus contortus 0.23 - 0.42

Trichostrongylus colubriformis 0.23 - 0.42

Ostertagia circumcincta 0.23 - 0.42
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The mechanism of nematocidal action is also not yet fully understood. However, it is plausible

that Leucanicidin interferes with neuromuscular function or other vital physiological pathways

in nematodes, leading to paralysis and death.

Experimental Protocols
Detailed experimental protocols for the biological assays of Leucanicidin are not extensively

published. However, based on the initial report by Isogai et al. (1984) and general practices in

the field, the following methodologies can be inferred.

Isolation and Purification of Leucanicidin
The workflow for isolating Leucanicidin from Streptomyces halstedii is a multi-step process

involving extraction and chromatography.
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Figure 1. Isolation and Purification Workflow for Leucanicidin.
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Caption: Figure 1. Isolation and Purification Workflow for Leucanicidin.

The process begins with the extraction of the mycelia of Streptomyces halstedii with acetone.

The solvent is then removed under vacuum, and the active compound is transferred to
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chloroform. Purification is achieved through silica gel column chromatography using a

benzene-ethyl acetate solvent system, followed by crystallization from chloroform-hexane to

yield pure Leucanicidin.

Insecticidal Bioassay (Aseptic Feeding Assay)
The insecticidal activity of Leucanicidin was initially determined using an aseptic feeding

assay with Leucania separata larvae.
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Figure 2. General Workflow for an Insecticidal Feeding Assay.
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Caption: Figure 2. General Workflow for an Insecticidal Feeding Assay.
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In a typical feeding assay, the test compound is incorporated into an artificial diet at a specific

concentration. Larvae of the target insect are then placed on this diet and incubated under

controlled environmental conditions. Mortality is assessed at predetermined time points to

evaluate the toxicity of the compound.

Nematocidal Bioassay (In Vitro Assay)
The determination of LD₅₀ values for nematodes typically involves an in vitro assay where the

nematodes are exposed to various concentrations of the test compound.
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Figure 3. General Protocol for an In Vitro Nematocidal Assay.
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Caption: Figure 3. General Protocol for an In Vitro Nematocidal Assay.
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For this assay, serial dilutions of Leucanicidin are prepared and added to the wells of a

microtiter plate. A suspension of the target nematodes is then added to each well. The plates

are incubated, and the viability of the nematodes is assessed microscopically at various time

points. The concentration that results in the death of 50% of the nematode population is

determined as the LD₅₀.

Future Perspectives
Leucanicidin represents a promising natural product with potent insecticidal and nematocidal

activities. Further research is warranted to fully elucidate its mechanism of action, which could

pave the way for the development of new and effective pest management strategies. Key areas

for future investigation include:

Mechanism of Action Studies: Identifying the specific molecular targets of Leucanicidin in

insects and nematodes.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of

Leucanicidin to identify the key structural features responsible for its biological activity and

to potentially develop more potent derivatives.

Spectrum of Activity: Evaluating the efficacy of Leucanicidin against a broader range of

agricultural and veterinary pests.

Toxicology and Environmental Impact: Assessing the safety profile of Leucanicidin for non-

target organisms and its persistence in the environment.

Conclusion
Leucanicidin is a structurally complex macrolide with demonstrated potent insecticidal and

nematocidal activities. While the initial discovery and characterization have laid a solid

foundation, further in-depth studies are required to fully understand its potential as a pest

control agent. This technical guide summarizes the current knowledge on Leucanicidin and

provides a framework for future research and development efforts in this area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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